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Compound of Interest

Compound Name: LF 57

Cat. No.: B1168334 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive investigation, it has been determined that the compound

designated "LF 57" is a highly obscure substance with extremely limited publicly available data.

The primary and seemingly sole reference to this compound is a 1989 publication in the

Russian journal Биофизика (Biophysics) titled, "Level of microelements in urinary stones after

the action of surface-active agents" by M. Ivanova, R. Angelieva, G. Georgiev, and D. Tsonev.

Our extensive search for the chemical structure, quantitative data, detailed experimental

protocols, and mechanism of action for LF 57 has been unable to locate the original research

article or any substantive information beyond the citation. The initial ambiguity of the term "LF
57" led to an exploration of various scientific and technical domains, including its potential

reference as an abbreviation for Lactoferrin, a component of Lentil Flour, a treatment for

Lymphatic Filariasis, the Lethal Factor of Bacillus anthracis, or a designation related to Liver

Fibrosis. However, the most direct, albeit limited, identification of "LF 57" as a specific chemical

entity points towards its classification as a non-ionogenic surfactant with litholytic properties.

Due to the inaccessibility of the foundational scientific literature, we are unable to provide the

requested in-depth technical guide, including data tables, experimental protocols, and

visualizations of signaling pathways. The creation of such a document would require access to

the original research which is not available through our current resources.

We regret that we are unable to fulfill this request at this time. Should the original 1989

publication from Биофизика or other primary sources detailing the nature of the LF 57
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compound become available, a comprehensive technical guide could be produced.

To cite this document: BenchChem. [An In-depth Technical Guide on LF 57 Compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168334#what-is-lf-57-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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